Cas no 132972-99-7 (Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)-)

Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)- structure
132972-99-7 structure
Product Name:Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)-
CAS No:132972-99-7
MF:C18H17N3O
MW:291.347083806992
CID:1231427
Update Time:2024-08-03

Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)-
    • 2-benzylamino-3-benzyloxypyrazine
    • 2-Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)-
    • Inchi: 1S/C18H17N3O/c1-3-7-15(8-4-1)13-21-17-18(20-12-11-19-17)22-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,19,21)
    • InChI Key: PJNBPZSSZFETDG-UHFFFAOYSA-N
    • SMILES: C1(NCC2=CC=CC=C2)=NC=CN=C1OCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 291.13731

Experimental Properties

  • Density: 1.210±0.06 g/cm3(Predicted)
  • Boiling Point: 435.0±40.0 °C(Predicted)
  • PSA: 47.04
  • pka: 3.47±0.10(Predicted)
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